1-(6-{6-[(pyridin-2-ylmethyl)amino]-1H-pyrrolo[2,3-b]pyridin-4-yl}pyridin-2-yl)ethanol

• IUPAC Name: 1-[6-[6-(pyridin-2-ylmethylamino)-1H-pyrrolo[2,3-b]pyridin-4-yl]pyridin-2-yl]ethanol
• InChI: InChI=1S/C20H19N5O/c1-13(26)17-6-4-7-18(24-17)16-11-19(25-20-15(16)8-10-22-20)23-12-14-5-2-3-9-21-14/h2-11,13,26H,12H2,1H3,(H2,22,23,25)
• InChI Key: GEXFZAVLZQLSBV-UHFFFAOYSA-N
• Canonical SMILES: CC(C1=CC=CC(=N1)C2=CC(=NC3=C2C=CN3)NCC4=CC=CC=N4)O
• Molecular Formula: C20H19N5O
• Molecular Weight: 345.4 g/mol

Description

The compound you mentioned is a complex organic molecule with multiple functional groups, including pyridine and pyrrole rings, an amino group, and an ethanol group. These types of compounds are often found in medicinal chemistry and pharmaceuticals due to their diverse biological activities.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would likely be influenced by its functional groups and overall structure. For example, the presence of polar groups like the amino and ethanol groups could impact its solubility in various solvents.

Mechanism of Action

The mechanism of action would depend on the specific biological or chemical process the compound is involved in. For example, some pyridine derivatives are known to exhibit antimicrobial, antiviral, antitumor, and antifibrotic activities.

Safety and Hazards

The safety and hazards associated with this compound would depend on various factors, including its reactivity, toxicity, and environmental impact. Without specific data, it’s difficult to provide a detailed safety analysis.

Future Directions

The future directions for research on this compound would likely depend on its potential applications. For example, if it exhibits promising biological activity, it could be further studied for potential use in pharmaceuticals.